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Compound of Interest

Compound Name: Phenazine ethosulfate

Cat. No.: B076524

An In-depth Technical Guide on Phenazine Ethosulfate for Researchers, Scientists, and Drug
Development Professionals

Introduction

Phenazine ethosulfate (PES), with the CAS number 10510-77-7, is a synthetic organic
compound belonging to the phenazine family.[1] It is widely recognized for its role as a potent
redox mediator, facilitating electron transfer in a variety of biochemical reactions. This property
makes it an invaluable tool in diverse research fields, including medical diagnostics,
antimicrobial drug development, and cellular metabolism studies. This guide provides a
comprehensive overview of phenazine ethosulfate, its chemical properties, key applications,
and detailed experimental protocols.

Chemical Properties and Structure

Phenazine ethosulfate is a cationic dye and an efficient electron acceptor.[2] Its chemical
structure consists of a planar tricyclic phenazine core with an ethyl group attached to one of the
nitrogen atoms, and an ethyl sulfate counter-ion.

Chemical Structure:
o |[UPAC Name: 5-ethylphenazin-5-ium;ethyl sulfate[2]

e Molecular Formula: C16H1sN204S[3]
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e Molecular Weight: 334.39 g/mol [3][4]

The following table summarizes the key chemical and physical properties of phenazine
ethosulfate:

Property Value Reference(s)
CAS Number 10510-77-7 [31[4][5]
Molecular Formula C16H18N204S [3][4]
Molecular Weight 334.39 g/mol [3114]

Yellow to orange or brown
Appearance [6]

powder
Purity >95% [31[4]

B Soluble in ethanol (50 mg/mL,
Solubility [1][4]
clear) and water.

Storage Temperature -20°C [4]
CCOS([O-])

SMILES String (=0)=0.CC[n+]1lc2ccceec2nec3c [4]
ccccl3

VDIKIPMLWIWQIH-
INChl Key [4]
UHFFFAOYSA-M

Core Applications in Research and Drug
Development

Phenazine ethosulfate's utility stems from its capacity to act as an intermediate electron
carrier. This property is exploited in several key research and development areas:

o Enzyme Assays: It is a preferred electron acceptor in dye-linked enzyme assays, particularly
for dehydrogenases.[7] By accepting electrons from reduced cofactors like NADH or FADHz,
it facilitates the colorimetric or fluorometric quantification of enzyme activity.
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» Biosensors: Due to its ability to mediate electron transfer between an enzyme's active site
and an electrode surface, phenazine ethosulfate is a critical component in the development
of electrochemical biosensors.[6] These sensors offer high sensitivity and specificity for

detecting various biomolecules.[6]

 Nitric Oxide Reductase Activity: It is specifically used in conjunction with ascorbic acid to
detect nitric oxide reductase activity, an important enzyme in the denitrification pathway of
various microorganisms.[2][3]

« Antimicrobial Research: Phenazine compounds, in general, have been studied for their
antimicrobial properties. Phenazine ethosulfate is utilized in creating antimicrobial
formulations to combat resistant bacterial strains.[6]

e Cellular Metabolism and Respiration: As a redox mediator, it is employed in studies of
cellular respiration and metabolic pathways to probe electron transport chain activity.[6]

Signaling and Mechanistic Pathways

The primary mechanism of action for phenazine ethosulfate involves redox cycling. In a
typical biological system, it accepts electrons from a reduced species (e.g., NADH produced
during substrate oxidation by a dehydrogenase) and transfers them to an acceptor molecule,
which can be an artificial dye, an electrode, or molecular oxygen. This cycling process allows
for the continuous oxidation of the reduced substrate, amplifying the signal in an assay or

facilitating an electrochemical measurement.
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Phenazine Ethosulfate (PES) Redox Cycling
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Caption: Redox cycling mechanism of Phenazine Ethosulfate (PES) in a typical enzyme
assay.

Experimental Protocols
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Lactate Dehydrogenase (LDH) Activity Assay

This protocol describes a colorimetric assay to determine LDH activity in cell lysates, adapted
from standard procedures using a phenazine-based electron carrier.

Materials:

Tris buffer (200 mM, pH 8.0)

e Lithium lactate solution (50 mM)

o Phenazine ethosulfate (PES) stock solution (1 mg/mL in water)

e INT (p-iodonitrotetrazolium violet) solution (3.3 mg/100 puL in DMSO)
e NAD™ solution (8.6 mg/2.3 mL in water)

o Cell lysate samples

e 96-well microplate

Microplate reader (490 nm)

Procedure:

o Preparation of NAD/PES/INT Reagent Mix:

o Shortly before use, prepare the reagent mix.

o Combine 100 pL of PES stock solution, 100 uL of INT solution, and 2.3 mL of NAD*
solution.

o This solution is light-sensitive and should be used within a few hours.
e Assay Setup:
o In a 96-well plate, add 50 uL of Tris buffer to each well.

o Add 50 puL of the lithium lactate solution to each well.
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o Add 50 pL of the NAD/PES/INT reagent mix to each well.

o For negative controls, use 50 pL of water instead of the cell lysate.

¢ Initiation of Reaction and Measurement:

o

Add 50 pL of the cell lysate sample to the appropriate wells.

[¢]

Mix gently by tapping the plate.

[¢]

Incubate the plate at room temperature for 5-10 minutes, protected from light.

[e]

Measure the absorbance at 490 nm using a microplate reader. The rate of color change is
proportional to the LDH activity.
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LDH Activity Assay Workflow
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Caption: Workflow for the Lactate Dehydrogenase (LDH) activity assay using PES.
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Minimum Inhibitory Concentration (MIC) Assay for
Antimicrobial Activity

This protocol outlines the broth microdilution method to determine the MIC of phenazine
ethosulfate against a bacterial strain.

Materials:

Phenazine ethosulfate

Test bacterial strain (e.g., Staphylococcus aureus)

Mueller-Hinton Broth (MHB)

Sterile 96-well microtiter plates

Sterile saline solution (0.85% wi/v)

Spectrophotometer (600 nm)

Procedure:

e Preparation of Bacterial Inoculum:

[¢]

Inoculate a single colony of the test bacterium into 5 mL of MHB.

[¢]

Incubate overnight at 37°C with shaking.

o

Dilute the overnight culture in MHB to match the turbidity of a 0.5 McFarland standard
(approximately 1.5 x 108 CFU/mL).

o

Further dilute the adjusted suspension to achieve a final concentration of approximately 5
x 10> CFU/mL in the test wells.

» Preparation of Phenazine Ethosulfate Dilutions:

o Dissolve phenazine ethosulfate in a suitable solvent (e.g., sterile water or DMSO) to
create a stock solution.
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o In a 96-well plate, add 100 pL of sterile MHB to wells 2 through 12.

o Add 200 uL of the phenazine ethosulfate working solution (at twice the desired highest
final concentration) to well 1.

o Perform a 2-fold serial dilution by transferring 100 pL from well 1 to well 2, mixing, and
continuing this process down to well 10. Discard 100 pL from well 10.

o Well 11 serves as the growth control (MHB + inoculum, no compound). Well 12 serves as
the sterility control (MHB only).

 Inoculation and Incubation:
o Add 100 pL of the prepared bacterial inoculum to wells 1 through 11.
o The final volume in each well will be 200 L.
o Incubate the plate at 37°C for 18-24 hours.
o Determination of MIC:
o After incubation, visually inspect the wells for turbidity.

o The MIC is the lowest concentration of phenazine ethosulfate at which there is no visible
bacterial growth.

Conclusion

Phenazine ethosulfate is a versatile and indispensable tool for researchers and scientists in
various disciplines. Its robust performance as a redox mediator in enzyme assays and
biosensors, coupled with its potential antimicrobial applications, underscores its importance in
both fundamental research and applied drug development. The detailed protocols and
mechanistic insights provided in this guide aim to facilitate its effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2939767/
https://pubmed.ncbi.nlm.nih.gov/2939767/
https://www.medchemexpress.com/phenazine-ethosulfate.html
https://sensors.myu-group.co.jp/sm_pdf/SM2959.pdf
https://opsdiagnostics.com/applications/applicationtable/lactatedehydrogenaseprotocol.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6562717/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6562717/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6562717/
https://www.researchgate.net/figure/Effects-of-phenazine-methosulfate-known-as-a-redox-cycling-RAC-on-the-SoxR-CatR-PerR_fig3_313257540
https://pubmed.ncbi.nlm.nih.gov/231392/
https://pubmed.ncbi.nlm.nih.gov/231392/
https://www.benchchem.com/product/b076524#phenazine-ethosulfate-cas-number-and-chemical-structure
https://www.benchchem.com/product/b076524#phenazine-ethosulfate-cas-number-and-chemical-structure
https://www.benchchem.com/product/b076524#phenazine-ethosulfate-cas-number-and-chemical-structure
https://www.benchchem.com/product/b076524#phenazine-ethosulfate-cas-number-and-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076524?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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